Cas no 85022-66-8 (Shikonofuran A)

Shikonofuran A structure
Shikonofuran A structure
Product Name:Shikonofuran A
CAS No:85022-66-8
MF:C18H20O5
MW:316.348405838013
CID:1080927
PubChem ID:5321286
Update Time:2024-10-26

Shikonofuran A Chemical and Physical Properties

Names and Identifiers

    • Shikonofuran A
    • (S)-1-(5-(2,5-dihydroxyphenyl)furan-3-yl)-4-methylpent-3-en-1-yl acetate
    • [1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-methylpent-3-enyl] acetate
    • 1,4-Benzenediol, 2-[4-[(1S)-1-(acetyloxy)-4-methyl-3-pentenyl]-2-furanyl]- (9CI)
    • 1,4-Benzenediol, 2-[4-[1-(acetyloxy)-4-methyl-3-pentenyl]-2-furanyl]-, (S)- (ZCI)
    • 2-[4-[(1S)-1-(Acetyloxy)-4-methyl-3-penten-1-yl]-2-furanyl]-1,4-benzenediol (ACI)
    • FS-7085
    • 85022-66-8
    • FT-0775866
    • AKOS037514887
    • 1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-methylpent-3-en-1-yl acetate
    • DA-77824
    • Inchi: 1S/C18H20O5/c1-11(2)4-7-17(23-12(3)19)13-8-18(22-10-13)15-9-14(20)5-6-16(15)21/h4-6,8-10,17,20-21H,7H2,1-3H3/t17-/m0/s1
    • InChI Key: IMZVJDUASUPZQK-KRWDZBQOSA-N
    • SMILES: OC1C=CC(O)=CC=1C1OC=C([C@@H](OC(=O)C)C/C=C(\C)/C)C=1

Computed Properties

  • Exact Mass: 316.13100
  • Monoisotopic Mass: 316.13107373 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.9
  • Molecular Weight: 316.3
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Brown powder
  • Density: 1.198±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 358.4±21.0 °C at 760 mmHg
  • Flash Point: 170.5±22.1 °C
  • Solubility: Almost insoluble (0.076 g/l) (25 º C),
  • PSA: 79.90000
  • LogP: 4.31830
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Shikonofuran A Security Information

Shikonofuran A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP1111-10mg
Shikonofuran A
85022-66-8 HPLC≥98%
10mg
¥1550元 2023-09-15
MedChemExpress
HY-N6930-5mg
Shikonofuran A
85022-66-8
5mg
¥4030 2022-08-30
MedChemExpress
HY-N6930-10mg
Shikonofuran A
85022-66-8
10mg
¥6860 2022-08-30
Chengdu Biopurify Phytochemicals Ltd
BP1488-10mg
Shikonofuran A
85022-66-8 98%
10mg
$196 2021-09-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2207-1 mg
Shikonofuran A
85022-66-8
1mg
¥1797.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2207-5 mg
Shikonofuran A
85022-66-8
5mg
¥3667.00 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S18860-5mg
(S)-1-(5-(2,5-dihydroxyphenyl)furan-3-yl)-4-methylpent-3-en-1-yl acetate
85022-66-8
5mg
¥5120.0 2021-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajcn5024-10mg
shikonofuran A
85022-66-8 98%
10mg
¥4171.00 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A873360-1mg
shikonofuran A
85022-66-8 ,98%
1mg
534.60 2021-05-17
TargetMol Chemicals
TN2207-5mg
Shikonofuran A
85022-66-8
5mg
¥ 3330 2024-07-19
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.